Cas no 2732-17-4 (7-hydroxy-8-methyl-2H-chromen-2-one)

• Product Name: 7-hydroxy-8-methyl-2H-chromen-2-one
• CAS No: 2732-17-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 285793
• PubChem ID: 5380978
• Update Time: 2025-04-19

7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-8-methyl-
• 7-hydroxy-8-methylchromen-2-one
• 7-hydroxy-8-methyl-2H-chromen-2-one
• 7-hydroxy-8-methyl-chromen-2-one
• 7-hydroxy-8-methylcoumarin
• 7-hydroxy-8-methyl-coumarin
• 8-methyl-7-hydroxycoumarin
• 8-methylumbelliferone
• AC1NTH05
• CHEMBL457874
• hydroxy-7 methyl-8 coumarine
• KB-249953
• NSC108432
• EN300-1692398
• GMEKXRVOQDAYAA-UHFFFAOYSA-N
• CAA73217
• 7-hydroxy-8-methyl coumarin
• SCHEMBL4178185
• 2732-17-4
• NSC-108432
• DTXSID90418998
• 7-Hydroxy-8-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C10H8O3/c1-6-8(11)4-2-7-3-5-9(12)13-10(6)7/h2-5,11H,1H3
• InChI Key： GMEKXRVOQDAYAA-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=CC=C(C(C)=C12)O)=O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.336
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.622
• PSA: 46.53
• LogP: 1.80700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins